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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B12321000

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility
characteristics of CY5.5-COOH chloride, a near-infrared fluorescent dye, in both dimethyl
sulfoxide (DMSOQO) and various aqueous buffers. This document outlines key chemical
properties, quantitative solubility data, detailed experimental protocols, and visual workflows to
aid researchers in the effective use of this fluorophore in their experimental designs.

Core Chemical Properties

CY5.5-COOH chloride is a member of the cyanine dye family, characterized by two nitrogen-
containing heterocycles linked by a polymethine bridge. The presence of a carboxylic acid
group provides a reactive handle for conjugation to biomolecules.

Property Value
Molecular Formula Ca0H43CIN202
Molecular Weight 619.2 g/mol [1]
Excitation Maximum (Aex) ~673-678 nm
Emission Maximum (Aem) ~694-710 nm[2]

Solubility Profile: A Tale of Two Solvents
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The solubility of CY5.5-COOH chloride is highly dependent on the solvent system employed. A
clear understanding of its behavior in both organic and aqueous environments is critical for
successful experimental outcomes.

Dimethyl Sulfoxide (DMSO)

CY5.5-COOH chloride exhibits excellent solubility in DMSO, a polar aprotic solvent. This
makes DMSO the ideal choice for preparing high-concentration stock solutions.

Solvent Reported Solubility/Usable Concentration

Readily soluble. Stock solutions of 10 mM (~6.2

mg/mL) are commonly prepared[3]. A protocol
DMSO for preparing a 12.5 mg/mL DMSO stock

solution for further dilution has also been

documented[1].

Aqueous Buffers

In contrast to its high solubility in DMSO, CY5.5-COOH chloride, as a non-sulfonated cyanine
dye, has limited solubility in aqueous solutions. The carboxylic acid moiety influences its
solubility in a pH-dependent manner.

The pKa of a typical aliphatic carboxylic acid is in the range of 4-5. Above this pH, the
carboxylic acid group will be deprotonated to form a more soluble carboxylate anion. Below this
pH, it will be in its less soluble, protonated form. While the specific pKa of the carboxylic acid
on the CY5.5 molecule is not readily available, this general principle governs its aqueous
solubility.

The fluorescence of CY5.5 is largely independent of pH in the range of 3.5 to 8.3, which is a
significant advantage for its use in various biological buffers.
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Qualitative Quantitative Recommended
Buffer System . o
Solubility Solubility Approach
Not specified, but
Phosphate-Buffered L generally poor for Use of an organic co-
ow
Saline (PBS), pH 7.4 non-sulfonated solvent is necessary.
cyanine dyes.
Not specified.
Expected to be lower
Acetate Buffer (e.g., than at neutral or Use of an organic co-
Very Low ) ) )
pH 5) basic pH due to solvent is essential.
protonation of the
carboxylic acid.
Not specified, but )
_ Use of an organic co-
expected to be higher o
) solvent is still
Bicarbonate/Carbonat than at neutral or
Low to Moderate o recommended for
e Buffer (e.g., pH 9) acidic pH due to

) achieving higher
deprotonation of the )
. . concentrations.
carboxylic acid.

For many applications involving aqueous buffers, a common strategy is to first dissolve the dye
in a minimal amount of an organic co-solvent, such as DMSO, before adding it to the aqueous
medium. It is recommended to keep the final concentration of the organic co-solvent low
(typically <10-15%) to avoid potential adverse effects in biological assays.[4]

A specific formulation for in vivo use has been reported with a solubility of > 1.25 mg/mL in a
solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM CY5.5-COOH
Chloride Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution for long-term
storage and subsequent dilution.
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Materials:

CY5.5-COOH chloride (solid)

Anhydrous DMSO

Vortex mixer

Microcentrifuge

Procedure:

 Allow the vial of solid CY5.5-COOH chloride to equilibrate to room temperature before
opening to prevent moisture condensation.

e Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM
concentration. For example, to 1 mg of CY5.5-COOH chloride (MW: 619.2 g/mol ), add
approximately 161.5 pyL of DMSO.

» Vortex the solution thoroughly until the dye is completely dissolved.

 Briefly centrifuge the vial to collect the solution at the bottom.

o Store the stock solution at -20°C, protected from light. For long-term storage, aliquoting is
recommended to avoid repeated freeze-thaw cycles.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b12321000?utm_src=pdf-body
https://www.benchchem.com/product/b12321000?utm_src=pdf-body
https://www.benchchem.com/product/b12321000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol 1: DMSO Stock Solution Preparation

Start: Solid CY5.5-COOH Chloride

Equilibrate to Room Temperature

l

Add Anhydrous DMSO to achieve 10 mM

l

Vortex to Dissolve

l

Centrifuge Briefly

E)re at -20°C (aliquoted:)‘

Click to download full resolution via product page

Caption: Workflow for preparing a CY5.5-COOH chloride stock solution in DMSO.

Protocol 2: Preparation of a CY5.5-COOH Chloride
Working Solution in an Aqueous Buffer

This protocol details the preparation of a working solution in an agueous buffer using a DMSO
co-solvent, a common requirement for biological applications.

Materials:
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e 10 mM CY5.5-COOH chloride stock solution in DMSO (from Protocol 1)

e Desired aqueous buffer (e.g., PBS, pH 7.4)

o Vortex mixer

Procedure:

o Determine the final desired concentration of CY5.5-COOH chloride in the aqueous buffer.
» Calculate the volume of the 10 mM DMSO stock solution needed.

¢ In a separate tube, add the required volume of the aqueous buffer.

+ While gently vortexing the aqueous buffer, add the calculated volume of the CY5.5-COOH
chloride DMSO stock solution dropwise. This gradual addition helps to prevent precipitation.

+ Ensure the final concentration of DMSO is compatible with the intended application (typically
<10-15%).

* Use the freshly prepared working solution immediately for best results.

Protocol 2: Aqueous Working Solution Preparation

Start: 10 mM Stock in DMSO Aqueous Buffer

/

Add Stock Solution to Buffer Dropwise with Vortexing

Final Working Solution (Use Immediately)

Click to download full resolution via product page
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Caption: Workflow for preparing an aqueous working solution of CY5.5-COOH chloride.

Signaling Pathways and Logical Relationships

The utility of CY5.5-COOH chloride often lies in its conjugation to targeting moieties (e.g.,
antibodies, peptides) for in vivo or in vitro imaging. The logical relationship for its application in
targeted imaging is depicted below.

Logical Flow for Targeted Imaging

CY5.5-COOH Chloride Targeting Ligand (e.g., Antibody, Peptide)

Covalent Conjugation

Fluorescent Probe (CY5.5-Ligand)

Biological System (Cells, Animal)

l

Target Molecule/Receptor

Specific Binding

Fluorescence Imaging and Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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